7-(1-aminoethyl)-5-fluoro-2,3-dihydro-1H-indol-2-one

• Molecular Formula: C10H11FN2O
• Molecular Weight: 194.21 g/mol
• IUPAC Name: 7-(1-aminoethyl)-5-fluoro-1,3-dihydroindol-2-one
• InChI: InChI=1S/C10H11FN2O/c1-5(12)8-4-7(11)2-6-3-9(14)13-10(6)8/h2,4-5H,3,12H2,1H3,(H,13,14)
• InChI Key: CNTDBVSBGIHYEM-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC(=CC2=C1NC(=O)C2)F)N

Description

7-(1-Aminoethyl)-5-fluoro-2,3-dihydro-1H-indol-2-one is a fluorinated indolinone derivative characterized by a 5-fluoro substitution on the indole core and a 1-aminoethyl side chain at position 5. The indolinone scaffold is widely studied in medicinal chemistry due to its presence in bioactive molecules targeting kinases, neurotransmitter receptors, and antimicrobial agents .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 7-(1-aminoethyl)-5-fluoro-2,3-dihydro-1H-indol-2-one typically involves multi-step organic reactionsThe reaction conditions often require the use of specific catalysts, solvents, and temperature controls to ensure the desired product yield and purity .

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale chemical reactors and continuous flow processes. The use of automated systems for monitoring and controlling reaction parameters is crucial to maintain consistency and efficiency. Industrial methods also focus on optimizing the use of raw materials and minimizing waste production .

Chemical Reactions Analysis

Types of Reactions

7-(1-aminoethyl)-5-fluoro-2,3-dihydro-1H-indol-2-one undergoes various chemical reactions, including:

Oxidation: This reaction can introduce additional functional groups or modify existing ones.

Reduction: This reaction can be used to alter the oxidation state of the compound.

Substitution: Common in organic chemistry, substitution reactions can replace one functional group with another.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) are often used.

Reduction: Sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are common reducing agents.

Substitution: Halogenation reactions may use reagents like N-bromosuccinimide (NBS) or N-chlorosuccinimide (NCS).

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or aldehydes, while reduction can produce alcohols or amines .

Scientific Research Applications

7-(1-aminoethyl)-5-fluoro-2,3-dihydro-1H-indol-2-one has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential interactions with biological macromolecules.

Medicine: Investigated for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 7-(1-aminoethyl)-5-fluoro-2,3-dihydro-1H-indol-2-one involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, altering their activity and triggering a cascade of biochemical events. The exact pathways and targets can vary depending on the specific application and context .

Comparison with Similar Compounds

Structural Features

The following table summarizes key structural differences and similarities between the target compound and selected analogs:

Compound Name	Substituents (Position)	Molecular Formula	Molecular Weight	Key Features
7-(1-Aminoethyl)-5-fluoro-2,3-dihydro-1H-indol-2-one	-NHCH2CH3 (7), -F (5)	C10H12FN2O	210.22	Aminoethyl side chain enhances solubility; 5-F increases electrophilicity.
5-(1-Aminoethyl)-1-methyl-2,3-dihydro-1H-indol-2-one hydrochloride ()	-NHCH2CH3 (5), -CH3 (1)	C11H15ClN2O	226.70	Methyl at N1 improves metabolic stability; hydrochloride salt boosts solubility.
5-[1-Amino-2-(3-fluorophenyl)ethyl]-2,3-dihydro-1H-indol-2-one ()	-NHCH2C6H4F (5)	C16H15FN2O	282.31	Bulky fluorophenyl group increases lipophilicity; potential CNS penetration.
3-(2-Aminoethyl)-5-fluoro-2,3-dihydro-1H-indol-2-one hydrochloride ()	-NHCH2CH3 (3), -F (5)	C10H11ClFN2O	244.66	Aminoethyl at position 3 alters conformational flexibility vs. position 6.
5-Amino-7-fluoro-1-methyl-1,3-dihydro-2H-indol-2-one ()	-NH2 (5), -F (7), -CH3 (1)	C9H9FN2O	180.18	Direct amino substitution at C5 may enhance hydrogen-bonding interactions.

Pharmacological and Physicochemical Properties

• Lipophilicity: The fluorophenyl-substituted analog () exhibits higher logP values (~3.1 predicted) due to aromatic hydrophobicity, whereas the target compound’s aminoethyl group balances hydrophilicity (logP ~1.8) .
• Solubility : Hydrochloride salts (e.g., ) show improved aqueous solubility (>50 mg/mL) compared to free bases .
• Bioactivity: Indolinones with aminoethyl groups (e.g., ) demonstrate antimicrobial activity against Gram-positive bacteria (MIC: 2–8 µg/mL), likely due to membrane disruption . Fluorine substitution enhances target binding in kinase inhibitors by mimicking hydroxyl groups in ATP-binding pockets .

Biological Activity

7-(1-aminoethyl)-5-fluoro-2,3-dihydro-1H-indol-2-one (CAS: 954571-51-8) is a compound of interest in medicinal chemistry due to its potential biological activities. This article aims to summarize the biological activity of this compound, focusing on its pharmacological effects, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The molecular formula of 7-(1-aminoethyl)-5-fluoro-2,3-dihydro-1H-indol-2-one is $C_{10}H_{11}FN_2O$. Its structure features an indole core with a fluorine atom and an aminoethyl side chain, which may contribute to its biological activity.

Anticancer Activity

Research has indicated that derivatives of indole compounds, including 7-(1-aminoethyl)-5-fluoro-2,3-dihydro-1H-indol-2-one, exhibit significant anticancer properties. For instance:

• Cytotoxicity : In studies involving various cancer cell lines such as MCF-7 (breast cancer) and U-937 (leukemia), compounds similar to 7-(1-aminoethyl)-5-fluoro-2,3-dihydro-1H-indol-2-one demonstrated IC50 values in the micromolar range, indicating effective cytotoxicity against these cell lines .

Compound	Cell Line	IC50 (µM)
7-(1-aminoethyl)-5-fluoro-2,3-dihydro-1H-indol-2-one	MCF-7	X.XX
Doxorubicin	MCF-7	10.38

Note: Specific IC50 values for the compound may need to be determined through experimental studies.

The mechanism by which 7-(1-aminoethyl)-5-fluoro-2,3-dihydro-1H-indol-2-one exerts its anticancer effects is believed to involve apoptosis induction. Flow cytometry assays have shown that related compounds can trigger apoptotic pathways in cancer cells, leading to increased caspase activity and cell cycle arrest at the G1 phase .

Antimicrobial Activity

In addition to anticancer properties, some studies have explored the antimicrobial potential of indole derivatives. The compound's structural analogs have shown activity against various bacterial strains, suggesting a broad-spectrum antimicrobial effect .

Minimum Inhibitory Concentration (MIC)

The MIC values for related compounds against key pathogens have been reported in the range of µg/mL levels, indicating their potential as antibacterial agents.

Compound	Pathogen	MIC (µg/mL)
7-(1-aminoethyl)-5-fluoro-2,3-dihydro-1H-indol-2-one	E. coli	XX
BWC0977	MDR Bacteria	0.03–2

Case Studies and Research Findings

Several studies have focused on the synthesis and evaluation of indole derivatives for their biological activities:

• Study on Indole Derivatives : A comprehensive investigation into various indole derivatives revealed that modifications at specific positions significantly influenced their biological potency against cancer cells .
• Structural Optimization : Research has also emphasized the importance of structural modifications in enhancing the efficacy of indole-based compounds, particularly in improving their pharmacokinetic profiles and reducing toxicity .

Q & A

Basic Research Questions

Q. What synthetic strategies are employed for 7-(1-aminoethyl)-5-fluoro-2,3-dihydro-1H-indol-2-one, and how are key intermediates optimized?

• Methodology :

• Route Design : Start with fluorinated indole precursors (e.g., 5-fluoro-1H-indole derivatives) and introduce the 1-aminoethyl group via reductive amination or alkylation. Evidence from similar indole syntheses suggests using palladium-catalyzed cross-coupling for fluorination .
• Intermediate Isolation : Monitor reactions via TLC or HPLC (as in Pharmacopeial Forum methods ). Key intermediates like 5-fluoro-2,3-dihydro-1H-indol-2-one can be purified via column chromatography (hexane:ethyl acetate gradients).
• Optimization : Adjust pH and temperature to stabilize reactive intermediates (e.g., amine-protecting groups like Boc may prevent side reactions ).

Q. Which spectroscopic techniques are critical for structural confirmation of this compound?

• Methodology :

• NMR Analysis : Use $^1H$- and $^{13}C$-NMR to verify the aminoethyl group (δ ~2.7–3.1 ppm for CH$_2$-NH$_2$) and fluorine substitution (splitting patterns in aromatic regions) .
• X-ray Crystallography : For unambiguous confirmation, grow single crystals in ethanol/water mixtures (as in ), and refine data using software like SHELX .
• Mass Spectrometry : High-resolution MS (HRMS) confirms molecular weight (e.g., ESI+ mode for [M+H]$^+$) .

Advanced Research Questions

Q. How can contradictory bioactivity data across assay systems be systematically addressed?

• Methodology :

• Assay Validation : Replicate studies under standardized conditions (e.g., pH, temperature, cell lines) to isolate variables. Use split-plot experimental designs (as in ) to account for hierarchical factors .
• Orthogonal Assays : Combine enzymatic assays (e.g., kinase inhibition) with cell-based viability tests to confirm target engagement vs. off-target effects .
• Data Normalization : Apply statistical tools (e.g., ANOVA with post-hoc tests) to reconcile variability, referencing methodologies in .

Q. What computational approaches predict the compound’s interaction with biological targets?

• Methodology :

• Molecular Docking : Use software like MOE (Molecular Operating Environment, cited in ) to model binding to proteins (e.g., kinases). Set parameters: AMBER99 force field, solvation effects, and flexible side chains .
• MD Simulations : Run 100-ns trajectories in GROMACS to assess binding stability. Analyze RMSD and hydrogen-bond occupancy .
• QSAR Modeling : Corrogate substituent effects (e.g., fluoro vs. chloro analogs from ) to predict activity trends .

Q. How does the aminoethyl substituent influence the compound’s stability under physiological conditions?

• Methodology :

• Degradation Studies : Incubate the compound in PBS (pH 7.4) and simulate gastric fluid (pH 1.2). Monitor via HPLC at 25°C and 37°C (methods adapted from Pharmacopeial Forum ).
• Stabilization Strategies : Co-crystallize with cyclodextrins (as in ) or use prodrug approaches (e.g., acetyl-protected amines) .

Q. What experimental designs are optimal for studying structure-activity relationships (SAR) in this scaffold?

• Methodology :

• Analog Synthesis : Systematically vary substituents (e.g., halogen position, alkyl chain length) using parallel synthesis ( ’s fluorophenyl indole synthesis as a template) .
• High-Throughput Screening : Use 96-well plates to test analogs against a panel of targets (kinases, GPCRs). Normalize data to positive/negative controls .
• Multivariate Analysis : Apply PCA (Principal Component Analysis) to identify dominant structural contributors to activity .